Cas no 19025-36-6 (Benzene, 1,3,5-triiodo-2,4,6-trimethyl-)

Benzene, 1,3,5-triiodo-2,4,6-trimethyl-, is a halogenated aromatic compound characterized by its highly substituted structure, featuring three iodine and three methyl groups symmetrically arranged on a benzene ring. This configuration imparts significant steric and electronic effects, making it useful in organic synthesis as a building block for complex molecules. The presence of iodine enhances its reactivity in cross-coupling reactions, while the methyl groups contribute to stability and solubility in nonpolar solvents. Its well-defined symmetry and high molecular weight also make it a candidate for crystallographic studies and material science applications, particularly in the design of heavy-atom derivatives for X-ray diffraction analysis.

Benzene, 1,3,5-triiodo-2,4,6-trimethyl- structure

19025-36-6 structure

Product Name:Benzene, 1,3,5-triiodo-2,4,6-trimethyl-

CAS No:19025-36-6

MF:C₉H₉I₃

MW:497.881179571152

MDL:MFCD00456993

CID:1384425

PubChem ID:635613

Update Time:2025-10-18

Benzene, 1,3,5-triiodo-2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1,3,5-triiodo-2,4,6-trimethyl-
- 1,3,5-triiodo-2,4,6-trimethylbenzene
- YSZC007
- 1,3,5-Triiodo-2,4,6-trimethylbenzene #
- CS-0170512
- E85370
- 10.14272/UUMJKZVRNPVQAM-UHFFFAOYSA-N.1
- SCHEMBL4589146
- 19025-36-6
- BS-46825
- doi:10.14272/UUMJKZVRNPVQAM-UHFFFAOYSA-N.1
- Triiodomesitylene
- DTXSID70348340
- MDL： MFCD00456993
- Inchi： 1S/C9H9I3/c1-4-7(10)5(2)9(12)6(3)8(4)11/h1-3H3
- InChI Key： UUMJKZVRNPVQAM-UHFFFAOYSA-N
- SMILES： IC1C(C)=C(C(C)=C(C=1C)I)I

Computed Properties

Exact Mass: 497.78247
Monoisotopic Mass: 497.7838g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 113
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Benzene, 1,3,5-triiodo-2,4,6-trimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1055600-5g	1,3,5-Triiodo-2,4,6-trimethylbenzene	19025-36-6	95%	5g	$500	2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1241152-100mg	1,3,5-Triiodo-2,4,6-trimethylbenzene	19025-36-6	97%	100mg	￥123.00	2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1241152-250mg	1,3,5-Triiodo-2,4,6-trimethylbenzene	19025-36-6	97%	250mg	￥115.00	2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1241152-1g	1,3,5-Triiodo-2,4,6-trimethylbenzene	19025-36-6	97%	1g	￥386.00	2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1241152-5g	1,3,5-Triiodo-2,4,6-trimethylbenzene	19025-36-6	97%	5g	￥1546.00	2023-11-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X83585-500mg	Benzene， 1，3，5-triiodo-2，4，6-trimethyl-	19025-36-6	98%	500mg	¥418.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X83585-100mg	Benzene， 1，3，5-triiodo-2，4，6-trimethyl-	19025-36-6	98%	100mg	¥138.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X83585-1g	Benzene， 1，3，5-triiodo-2，4，6-trimethyl-	19025-36-6	98%	1g	¥748.0	2023-09-05
Ambeed	A1195910-250mg	1,3,5-Triiodo-2,4,6-trimethylbenzene	19025-36-6	98%	250mg	$20.0	2025-02-25
Ambeed	A1195910-1g	1,3,5-Triiodo-2,4,6-trimethylbenzene	19025-36-6	98%	1g	$58.0	2025-02-25